Cas no 873208-18-5 (2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester)

2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester structure
873208-18-5 structure
Product Name:2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester
CAS No:873208-18-5
MF:C9H10O2S
MW:182.239501476288
CID:709506
PubChem ID:2779151
Update Time:2025-04-19

2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3-methyl-2-thienyl)-, methyl ester
    • METHYL 3-(3-METHYL-2-THIENYL)ACRYLATE
    • methyl 3-(3-methylthiophen-2-yl)prop-2-enoate
    • METHYL3-(3-METHYL-2-THIENYL)ACRYLATE
    • DTXSID90381294
    • 873208-18-5
    • FT-0772635
    • Inchi: 1S/C9H10O2S/c1-7-5-6-12-8(7)3-4-9(10)11-2/h3-6H,1-2H3
    • InChI Key: RDQFIVCKWROECC-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1C=CC(=O)OC

Computed Properties

  • Exact Mass: 182.04000
  • Monoisotopic Mass: 182.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.54000
  • LogP: 2.24270
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